Cas no 14273-89-3 (Hexanoic acid,6-chloro-, methyl ester)

• Product Name: Hexanoic acid,6-chloro-, methyl ester
• CAS No: 14273-89-3
• MF: C₇H₁₃ClO₂
• MW: 164.629921674728
• CID: 182050
• PubChem ID: 84311
• Update Time: 2025-04-19

Hexanoic acid,6-chloro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,6-chloro-, methyl ester
• methyl 6-chlorohexanoate
• Einecs 238-165-8
• 6-Chlorocaproic acid methyl ester
• 6-Chlorohexanoic acid methyl ester
• UNII-VS7AD9GH3Q
• AKOS006326474
• VS7AD9GH3Q
• 14273-89-3
• Methyl6-chlorohexanoate
• NS00024642
• 6-Chlorohexanoic acid, methyl ester
• DTXSID70162144
• Hexanoic acid, 6-chloro-, methyl ester
• SCHEMBL328762

• Inchi： 1S/C7H13ClO2/c1-10-7(9)5-3-2-4-6-8/h2-6H2,1H3
• InChI Key： RZYHYFOTLPEKJO-UHFFFAOYSA-N
• SMILES： ClCCCCCC(=O)OC

Computed Properties

• Exact Mass: 164.06049
• Monoisotopic Mass: 164.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 93.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3